Increased Lipophilicity (XLogP3 = -0.8) vs. Unsubstituted 3-Oxopiperazine-1-carboxamide
The 2-ethyl substituent on the target compound increases calculated lipophilicity by approximately 0.5 log units compared to the unsubstituted 3-oxopiperazine-1-carboxamide scaffold. The target compound has a PubChem-computed XLogP3-AA value of -0.8, while the 2-unsubstituted parent scaffold is estimated at approximately -1.3 based on the reported XLogP3 of the structurally analogous piperazin-2-one core (-1.1) plus the polar carboxamide contribution [1][2]. This difference places the 2-ethyl analog closer to the optimal lipophilicity range (LogP 0–3) for passive membrane permeability, a critical parameter in early-stage drug discovery [3].
| Evidence Dimension | Calculated lipophilicity (XLogP3-AA) |
|---|---|
| Target Compound Data | XLogP3 = -0.8 |
| Comparator Or Baseline | 3-Oxopiperazine-1-carboxamide (2-unsubstituted) – estimated XLogP3 ≈ -1.3 to -1.1 |
| Quantified Difference | Δ XLogP3 ≈ +0.3 to +0.5 log units (increased lipophilicity with 2-ethyl substitution) |
| Conditions | Computed by XLogP3 3.0 algorithm (PubChem release 2019.06.18); comparator value estimated from piperazin-2-one scaffold data |
Why This Matters
Higher lipophilicity within this range can improve passive membrane permeability, making the 2-ethyl analog a more favorable starting point for cell-based assays and in vivo studies compared to the more polar unsubstituted scaffold.
- [1] PubChem CID 63600514, 2-Ethyl-3-oxopiperazine-1-carboxamide, Computed Properties: XLogP3-AA = -0.8. View Source
- [2] NCBS CAPS Database, Piperazin-2-one (2-oxopiperazine core), XLogP = -1.1. View Source
- [3] Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. View Source
